Cas no 1088919-86-1 (800CW acid (IRDye 800CW acid equivalent))

• Product Name: 800CW acid (IRDye 800CW acid equivalent)
• CAS No: 1088919-86-1
• MF: C₄₆H₅₀N₂Na₄O₁₅S₄
• MW: 1091.1
• CID: 5035996
• PubChem ID: 168437025
• Update Time: 2025-11-07

800CW acid (IRDye 800CW acid equivalent) Chemical and Physical Properties

Names and Identifiers

• 800CW acid (IRDye 800CW acid equivalent)
• 800CW acid
• IRDye 800CW Carboxylic acid
• Sodium 6-(2-(2-(3-(2-(3,3-dimethyl-5-sulfonato-1-(4-sulfonatobutyl)-3H-indol-1-ium-2-yl)vinyl)-2-(4-sulfonatophenoxy)cyclohex-2-en-1-ylidene)ethylidene)-3,3-dimethyl-5-sulfonatoindolin-1-yl)hexanoate
• tetrasodium;6-[2-[(Z)-2-[(3Z)-3-[(2Z)-2-[3,3-dimethyl-5-sulfonato-1-(4-sulfonatobutyl)indol-2-ylidene]ethylidene]-2-(4-sulfonatophenoxy)cyclohexen-1-yl]ethenyl]-3,3-dimethyl-5-sulfonatoindol-1-ium-1-yl]hexanoate
• 1088919-86-1

• Inchi： 1S/C46H54N2O15S4.Na.H/c1-45(2)37-29-35(66(57,58)59)20-22-39(37)47(26-7-5-6-13-43(49)50)41(45)24-14-31-11-10-12-32(44(31)63-33-16-18-34(19-17-33)65(54,55)56)15-25-42-46(3,4)38-30-36(67(60,61)62)21-23-40(38)48(42)27-8-9-28-64(51,52)53;;/h14-25,29-30H,5-13,26-28H2,1-4H3,(H4-,49,50,51,52,53,54,55,56,57,58,59,60,61,62);;
• InChI Key： ZGVPLBSGOSXUNZ-UHFFFAOYSA-N
• SMILES： C([N+]1=C(C(C)(C)C2=CC(S([O-])(=O)=O)=CC=C12)C=CC1CCCC(=CC=C2C(C3=CC(S(O)(=O)=O)=CC=C3N2CCCCCC(=O)O)(C)C)C=1OC1C=CC(S(O)(=O)=O)=CC=1)CCCS(O)(=O)=O.[NaH]

Computed Properties

• Exact Mass: 1090.1684807g/mol
• Monoisotopic Mass: 1090.1684807g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 71
• Rotatable Bond Count: 14
• Complexity: 2380
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 318Ų

Additional information on 800CW acid (IRDye 800CW acid equivalent)

Comprehensive Overview of 800CW Acid (IRDye 800CW Acid Equivalent, CAS No. 1088919-86-1): Properties, Applications, and Market Insights

800CW Acid, also known as IRDye 800CW Acid equivalent (CAS No. 1088919-86-1), is a near-infrared (NIR) fluorescent dye widely used in biomedical imaging, diagnostics, and research applications. This compound belongs to the IRDye 800CW family, which is renowned for its high photostability, low background interference, and excellent tissue penetration capabilities. With the increasing demand for non-invasive imaging techniques, 800CW Acid has become a critical tool in modern life sciences.

The chemical structure of 800CW Acid features a sulfonated polymethine backbone, which enhances its water solubility and biocompatibility. This makes it particularly suitable for in vivo imaging and molecular labeling. Researchers often compare 800CW Acid to other NIR dyes like Cy7 and Alexa Fluor 790, but its superior signal-to-noise ratio and longer emission wavelength (around 800 nm) give it a competitive edge in deep-tissue imaging applications.

One of the most significant advantages of 800CW Acid is its compatibility with various conjugation chemistries. The presence of a carboxylic acid functional group allows easy coupling to antibodies, peptides, and other biomolecules via NHS ester or EDC-mediated reactions. This versatility has led to its widespread use in immunoassays, flow cytometry, and fluorescence microscopy. Recent studies have also explored its potential in cancer theranostics and drug delivery systems, aligning with the growing interest in personalized medicine.

From a commercial perspective, the market for IRDye 800CW Acid equivalent has seen steady growth due to advancements in optical imaging technologies and increased funding for biomedical research. Companies specializing in contrast agents and diagnostic reagents are actively developing new formulations to improve the dye's performance in challenging environments, such as low-pH tumor microenvironments. Additionally, the rise of multiplexed imaging techniques has created opportunities for 800CW Acid to be used alongside other fluorophores for simultaneous detection of multiple biomarkers.

Quality control is paramount when working with 800CW Acid. Reputable suppliers provide detailed certificates of analysis (CoA) that include parameters like purity (typically >95%), extinction coefficient, and fluorescence quantum yield. Proper storage conditions (usually at -20°C in the dark) are essential to maintain the dye's stability over time. Researchers frequently inquire about the dye's shelf life and compatibility with various buffers, which are crucial considerations for experimental design.

Looking ahead, the application of 800CW Acid is expanding into emerging fields such as intraoperative guidance and image-guided surgery. Its ability to provide real-time visualization of tumor margins and lymph nodes is particularly valuable in oncology. Furthermore, the integration of NIR fluorescence with other modalities like MRI and PET is opening new avenues for multimodal imaging approaches. As these technologies mature, the demand for high-performance dyes like IRDye 800CW Acid equivalent is expected to grow significantly.

For researchers considering 800CW Acid for their projects, it's important to note that the dye's performance can be influenced by factors such as pH, ionic strength, and the presence of quenchers. Optimization of labeling protocols and careful selection of imaging equipment (including appropriate filters and excitation sources) are recommended to achieve the best results. Many laboratories are now sharing their protocols for 800CW Acid conjugation and purification, which can serve as valuable references for new users.

In conclusion, 800CW Acid (CAS No. 1088919-86-1) represents a powerful tool in the NIR fluorescence imaging toolkit. Its unique combination of optical properties, biocompatibility, and conjugation flexibility makes it indispensable for advancing research in molecular imaging and diagnostics. As the field continues to evolve, this dye is likely to play an increasingly important role in translating laboratory discoveries into clinical applications.